Cas no 1262326-46-4 (uralsaponin C)

• Product Name: uralsaponin C
• CAS No: 1262326-46-4
• MF: C₄₂H₆₄O₁₆
• MW: 824.947975158691
• CID: 2049590
• PubChem ID: 86278344
• Update Time: 2025-04-21

uralsaponin C Chemical and Physical Properties

Names and Identifiers

• uralsaponin C
• HY-N8609
• 1262326-46-4
• 1CW86HCS2A
• UNII-1CW86HCS2A
• Q27252245
• (2S,3S,4S,5R,6R)-6-[(2R,3R,4S,5S,6S)-2-[[(3S,4aR,6aR,6bS,8aR,9R,11R,12aS,14aR,14bS)-9-hydroxy-11-(hydroxymethyl)-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-6-carboxy-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• AKOS040762467
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (3.BETA.,20.BETA.,22.BETA.)-22,29-DIHYDROXY-11-OXOOLEAN-12-EN-3-YL 2-O-.BETA.-D-GLUCOPYRANURONOSYL-
• CS-0148725
• DA-68492
• beta-D-Glucopyranosiduronic acid, (3beta,20beta,22beta)-22,29-dihydroxy-11-oxoolean-12-en-3-yl 2-o-beta-D-glucopyranuronosyl-

• Inchi： 1S/C42H64O16/c1-37(2)21-8-11-42(7)32(20(44)14-18-19-15-38(3,17-43)16-22(45)39(19,4)12-13-41(18,42)6)40(21,5)10-9-23(37)55-36-31(27(49)26(48)30(57-36)34(53)54)58-35-28(50)24(46)25(47)29(56-35)33(51)52/h14,19,21-32,35-36,43,45-50H,8-13,15-17H2,1-7H3,(H,51,52)(H,53,54)/t19-,21-,22+,23-,24-,25-,26-,27-,28+,29-,30-,31+,32+,35-,36+,38+,39+,40-,41+,42+/m0/s1
• InChI Key： ZFSRTFFNWLQWAO-UEFFDLHQSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C)[C@@H](C[C@](C)(CO)C[C@H]5C4=CC([C@@H]32)=O)O)C1(C)C

Computed Properties

• Exact Mass: 824.41943595g/mol
• Monoisotopic Mass: 824.41943595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 58
• Rotatable Bond Count: 7
• Complexity: 1680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 270Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides